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The pursuit of fault-tolerant quantum computation necessitates quantum bits (qubits) with

exceptionally high-fidelity operations. Among the leading physical implementations, trapped

Ytterbium-171 (¹⁷¹Yb⁺) ions have emerged as a prominent platform, distinguished by their long

coherence times and potential for high-fidelity quantum gates.[1] This guide provides an

objective comparison of the performance of ¹⁷¹Yb⁺ qubits against other alternatives, supported

by experimental data. It further details the standard protocols for benchmarking qubit fidelity,

offering a comprehensive resource for researchers in the field.

Quantitative Performance Benchmarks
The fidelity of quantum operations is a critical metric for the viability of any qubit platform. For

¹⁷¹Yb⁺, extensive research has been dedicated to characterizing and improving single- and

two-qubit gate fidelities, as well as coherence times. The following tables summarize key

performance benchmarks for ¹⁷¹Yb⁺ and provide a comparison with another leading trapped-

ion qubit, Calcium-43 (⁴³Ca⁺).
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Qubit Gate Type Fidelity (%)
Benchmarking
Protocol

Reference

¹⁷¹Yb⁺
Single-Qubit

Rotations
99.9975

Randomized

Benchmarking
[2]

¹⁷¹Yb⁺
Single-Qubit

Clifford Gate
99.963(2)

Clifford

Randomized

Benchmarking

[3]

¹⁷¹Yb⁺
Single-Qubit

Rotations
99.959(6)

Randomized

Benchmarking
[4]

¹⁷¹Yb⁺
Single-Qubit

Gates
99.5

Randomized

Benchmarking
[5]

⁴³Ca⁺
Single-Qubit

Gates
99.99343

Randomized

Benchmarking
[2]
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Qubit System Gate Type Fidelity (%)
Benchmarking
Protocol

Reference

¹⁷¹Yb⁺
Controlled-Z

(CZ)

99.72(3) (with

post-selection)

Clifford

Randomized

Benchmarking

[3][6]

¹⁷¹Yb⁺
Controlled-Z

(CZ)

99.40(3) (without

post-selection)

Clifford

Randomized

Benchmarking

[3][6]

¹⁷¹Yb⁺
Controlled-Z

(CZ)
0.994(1) Not Specified [7][8]

¹⁷¹Yb⁺
Mølmer-

Sørensen (MS)
97.5 (average)

Parity and joint-

population

measurement

[5]

⁴³Ca⁺ / ⁸⁸Sr⁺

(mixed species)
Light-Shift Gate 99.8 Not Specified [9]

⁴³Ca⁺ / ⁸⁸Sr⁺

(mixed species)

Mølmer-

Sørensen (MS)
99.6 Not Specified [9]

Table 3: Coherence Times

Qubit
Coherence
Parameter

Time Reference

¹⁷¹Yb⁺
T₁ (Spin Relaxation

Time)
> 1 hour [10][11][12]

¹⁷¹Yb⁺ T₂ (Coherence Time) ~5500 s [12]

¹⁷¹Yb⁺
T₂ (with dynamical

decoupling)
16 ± 2 ms [13]

¹⁷¹Yb⁺ T₂* (Dephasing Time) 1.24(5) s [4]

Experimental Protocols: Randomized Benchmarking
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Randomized Benchmarking (RB) is the industry-standard protocol for characterizing the

average error rate of a set of quantum gate operations.[14][15] Its key advantage is its

robustness to state preparation and measurement (SPAM) errors, providing a reliable measure

of gate fidelity.

Methodology for Single-Qubit Randomized Benchmarking:

Initialization: The ¹⁷¹Yb⁺ qubit is prepared in a known initial state, typically the ground state

|0⟩, through optical pumping.[12][14]

Random Sequence Generation: A sequence of m random Clifford gates is generated. The

Clifford group is a set of operations that map Pauli operators to other Pauli operators and is

crucial for the effectiveness of RB.[15]

Sequence Application: The generated random sequence of gates is applied to the qubit.

Inverse Gate Application: An inverse gate is calculated and applied at the end of the

sequence. This inverse gate is chosen to return the qubit to its initial state in the absence of

errors.

Measurement: The final state of the qubit is measured.[14]

Repetition and Averaging: Steps 2-5 are repeated for many different random sequences of

the same length m. The results are averaged to obtain the survival probability (the probability

of measuring the qubit in its initial state).

Varying Sequence Length: The entire process is repeated for different sequence lengths m.

Fidelity Extraction: The survival probability is plotted as a function of the sequence length m.

This decay curve is fitted to an exponential function, from which the average gate fidelity can

be extracted.[13][14]

For two-qubit systems, a similar procedure is followed, but with two-qubit Clifford gates. A

notable technique for trapped ions is Subspace Randomized Benchmarking, which simplifies

the process by operating only within the symmetric subspace of the two qubits.[16][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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